Cas no 2171650-00-1 (1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid
• CAS No: 2171650-00-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6079179
• PubChem ID: 165958335
• Update Time: 2025-05-21

1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid
• 1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]cyclopentane-1-carboxylic acid
• EN300-1505544
• 2171650-00-1

• Inchi： 1S/C26H28N2O5/c29-23(28-26(24(30)31)13-5-6-14-26)22(16-11-12-16)27-25(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22H,5-6,11-15H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XHANHAWAIZUCOM-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid

Research Brief on 1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid (CAS: 2171650-00-1)

The compound 1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid (CAS: 2171650-00-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the cyclopropyl and cyclopentane rings, along with the fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in constructing constrained peptides, which are increasingly important in targeting protein-protein interactions (PPIs) with high specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was used to develop novel cyclic peptide inhibitors of the SARS-CoV-2 main protease. The constrained geometry imparted by the cyclopentane backbone enhanced the binding affinity and proteolytic stability of the resulting peptides. This underscores the compound's potential in addressing challenges related to peptide drug delivery and bioavailability.

Further investigations into the compound's physicochemical properties reveal its favorable logP and solubility profiles, making it suitable for oral drug development. Computational modeling studies suggest that the cyclopropyl moiety contributes to metabolic stability by reducing oxidative degradation in the liver. These findings position the compound as a promising candidate for further optimization in preclinical studies.

Ongoing research is exploring the compound's application in targeted cancer therapies. Preliminary in vitro data indicate that derivatives of this molecule exhibit selective cytotoxicity against certain cancer cell lines while showing minimal effects on normal cells. The mechanism of action appears to involve modulation of apoptotic pathways, though further validation is required.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2024 Nature Protocols paper describes an optimized, high-yield route to its production using flow chemistry techniques, addressing previous scalability challenges. This development is particularly significant for industrial-scale applications in pharmaceutical manufacturing.

In conclusion, 1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentane-1-carboxylic acid represents a valuable chemical entity with multiple applications in drug discovery. Its unique structural features contribute to both its synthetic utility and biological activity, making it a compound of continued interest in medicinal chemistry research. Future studies will likely focus on expanding its therapeutic applications and further optimizing its drug-like properties.